Cas no 1172481-22-9 (3-(Fur-2-yl)aniline Hydrochloride)

• Product Name: 3-(Fur-2-yl)aniline Hydrochloride
• CAS No: 1172481-22-9
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• MDL: MFCD07366478
• CID: 1091869
• PubChem ID: 44119721
• Update Time: 2025-09-18

3-(Fur-2-yl)aniline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Furan-2-yl)aniline hydrochloride
• 3-(2-Furyl)aniline hydrochloride, AldrichCPR
• PS-8278
• 3-(furan-2-yl)aniline;hydrochloride
• CS-0314313
• 3-(furan-2-yl)anilinehydrochloride
• 3-(furan-2-yl)aniline.hydrochloride
• XWB48122
• AKOS015894654
• MFCD07366478
• 3-FUR-2-YLANILINE HYDROCHLORIDE
• SCHEMBL1014896
• [3-(2-Furyl)phenyl]amine hydrochloride
• 1172481-22-9
• SB60979
• BJKJCDNJJZHUSU-UHFFFAOYSA-N
• Benzenamine, 3-(2-furanyl)-, hydrochloride (1:1)
• 3-Furan-2-yl-phenylamine hydrochloride
• 3-(Fur-2-yl)aniline Hydrochloride

• MDL： MFCD07366478
• Inchi： 1S/C10H9NO.ClH/c11-9-4-1-3-8(7-9)10-5-2-6-12-10;/h1-7H,11H2;1H
• InChI Key： BJKJCDNJJZHUSU-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC=C1C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 195.0450916g/mol
• Monoisotopic Mass: 195.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Melting Point: 145-147

3-(Fur-2-yl)aniline Hydrochloride Security Information

• Hazard Statement： Irritant